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An essential aspect of materials science research is the independent verification and

comparison of experimental data across different laboratories. This guide provides a

comparative overview of the magnetocaloric effect (MCE) in the intermetallic compound

Gadolinium-Nickel-5 (GdNi₅), a material of interest for low-temperature magnetic refrigeration.

The data presented is compiled from independent studies to offer researchers and scientists a

consolidated view of its magnetocaloric properties.

Quantitative Data Comparison
The magnetocaloric properties of GdNi₅ have been investigated by different research groups.

Below is a summary of the key quantitative data extracted from published studies. It is

important to note that the experimental conditions, particularly the applied magnetic field

change (Δμ₀H), can vary between studies, which directly influences the measured

magnetocaloric parameters.
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Parameter de Oliveira et al. (2004)[1] Burzo et al.[2]

Magnetic Field Change (Δμ₀H) 0 - 5 T 0 - 7 T

Peak Magnetic Entropy

Change (-ΔSₘ)
~11.5 J kg⁻¹ K⁻¹ 12.8 J kg⁻¹ K⁻¹

Adiabatic Temperature Change

(ΔTₐₖ)
~7.5 K Not Reported

Curie Temperature (T꜀) ~32 K 35 K

Refrigerant Capacity (RC) Not Reported 347 J kg⁻¹

Experimental Protocols
The determination of the magnetocaloric properties of GdNi₅ relies on precise magnetic and

calorimetric measurements. The methodologies employed in the cited studies are summarized

below.

Sample Preparation: The starting point for these experiments is the synthesis of polycrystalline

GdNi₅. This is typically achieved by arc-melting stoichiometric amounts of high-purity

Gadolinium and Nickel in an inert atmosphere, such as argon. To ensure homogeneity, the

resulting ingot is often remelted multiple times and may undergo a subsequent annealing

process in a vacuum-sealed quartz tube for an extended period.

Measurement of Magnetocaloric Parameters: The two primary quantities used to characterize

the magnetocaloric effect are the magnetic entropy change (ΔSₘ) and the adiabatic

temperature change (ΔTₐₖ).

Magnetic Entropy Change (ΔSₘ): The magnetic entropy change is typically determined

indirectly from magnetization measurements as a function of temperature for various applied

magnetic fields. Using the Maxwell relation, ΔSₘ can be calculated from the magnetization

data. An alternative and more direct method involves measuring the heat capacity of the

material at different constant magnetic fields. The total entropy is then calculated, and the

magnetic entropy change is extracted. The study by de Oliveira et al. (2004) utilized heat

capacity measurements to derive both ΔSₘ and ΔTₐₖ[1].
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Adiabatic Temperature Change (ΔTₐₖ): This parameter can be measured directly by applying

a magnetic field to the thermally isolated sample and recording the change in its

temperature. Alternatively, as done by de Oliveira et al. (2004), it can be calculated from the

heat capacity and magnetization data[1].

Refrigerant Capacity (RC): The refrigerant capacity is a measure of the amount of heat that

can be transferred in one refrigeration cycle. It is calculated by integrating the magnetic

entropy change over the temperature range corresponding to the full width at half maximum

of the ΔSₘ peak[2].

Workflow for Cross-Laboratory Data Comparison
The following diagram illustrates a generalized workflow for conducting a cross-laboratory

comparison of magnetocaloric material properties.
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Cross-laboratory comparison workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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